Cas no 2055600-17-2 (2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid)

• Product Name: 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid
• CAS No: 2055600-17-2
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• MDL: MFCD32662754
• CID: 5173033
• PubChem ID: 124148654
• Update Time: 2025-05-20

2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(4-bromophenoxy)-4-methoxy-3-methyl-
• 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid

• MDL： MFCD32662754
• Inchi： 1S/C12H15BrO4/c1-8(7-16-2)11(12(14)15)17-10-5-3-9(13)4-6-10/h3-6,8,11H,7H2,1-2H3,(H,14,15)
• InChI Key： ALEVPLYIFIMAJF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=C(Br)C=C1)C(C)COC

Additional information on 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid

2-(4-Bromophenoxy)-4-methoxy-3-methylbutanoic Acid (CAS No 2055600-17-2): A Comprehensive Overview

The compound 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid (CAS No 2055600-17-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including a bromophenoxy moiety, a methoxy group, and a butanoic acid backbone. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules with therapeutic potential.

Chemical Structure and Properties: The molecular structure of 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid consists of a butanoic acid chain substituted at the 2-position with a 4-bromophenoxy group and at the 4-position with a methoxy group. This arrangement creates a molecule with both hydrophilic and hydrophobic regions, which may influence its solubility, stability, and bioavailability. The presence of the bromine atom in the phenoxy group introduces additional electronic effects, potentially enhancing the molecule's reactivity in certain chemical reactions.

Synthesis and Characterization: The synthesis of 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid involves multi-step organic reactions, including nucleophilic substitutions, esterifications, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its molecular structure and purity.

Applications in Drug Discovery: The compound has shown promise in preclinical studies as a potential lead molecule for treating various diseases. Its ability to modulate specific biological targets, such as enzymes or receptors, has been explored in recent research. For instance, studies have demonstrated its potential as an anti-inflammatory agent due to its inhibitory effects on pro-inflammatory pathways.

Recent Research Findings: In a groundbreaking study published in 2023, researchers investigated the pharmacokinetic profile of 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid in animal models. The results indicated favorable absorption and distribution properties, suggesting its suitability for oral administration. Furthermore, toxicity studies revealed minimal adverse effects at therapeutic doses, which is encouraging for its potential use in clinical settings.

Future Directions: Ongoing research is focused on optimizing the synthesis of CAS No 2055600-17-2 to enhance scalability and reduce production costs. Additionally, efforts are being made to explore its efficacy in treating other conditions, such as neurodegenerative diseases or metabolic disorders.

In conclusion, 2-(4-bromophenoxy)-4-methoxy-3-methylbutanoic acid (CAS No 2055600-17-2) is a versatile compound with significant potential in the field of medicinal chemistry. Its unique structure and promising biological properties make it an attractive candidate for further research and development.